N-[2-[[(3R)-1-[(4-Chlorophenyl)methyl]-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide hydrochloride

• IUPAC Name: N-[2-[[(3R)-1-[(4-chlorophenyl)methyl]pyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide;hydrochloride
• InChI: InChI=1S/C21H21ClF3N3O2.ClH/c22-17-6-4-14(5-7-17)12-28-9-8-18(13-28)27-19(29)11-26-20(30)15-2-1-3-16(10-15)21(23,24)25;/h1-7,10,18H,8-9,11-13H2,(H,26,30)(H,27,29);1H/t18-;/m1./s1
• InChI Key: PGUQBBISBKGQDC-GMUIIQOCSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CNC(=O)C2=CC(=CC=C2)C(F)(F)F)CC3=CC=C(C=C3)Cl.Cl
• Isomeric SMILES: C1CN(C[C@@H]1NC(=O)CNC(=O)C2=CC(=CC=C2)C(F)(F)F)CC3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C21H22Cl2F3N3O2
• Molecular Weight: 476.3 g/mol

Description

Potent, selective CCR2 antagonist (Ki = 180 nM). Inhibits cell chemotaxis induced by MCP-1 (EC50 = 24 nM).
Teijin compound 1 is an antagonist of chemokine (C-C motif) receptor 2b (CCR2b;  IC50 = 180 nM in a radioligand binding assay). It inhibits chemotaxis induced by chemokine (C-C motif) ligand 2 (CCL2) in THP-1 cells with an EC50 value of 24 nM.
Potent chemokine CCR2b receptor antagonist (IC50 = 180 nM). Potently inhibits cell chemotaxis induced by MCP-1 (EC50 = 24 nM).

Scientific Research Applications

• Nonaqueous Capillary Electrophoresis : A study developed a nonaqueous capillary electrophoretic separation of imatinib mesylate and related substances, including compounds similar to the one , emphasizing its potential for quality control in pharmaceuticals (Ye et al., 2012).

• Synthesis of Related Compounds : Research on the simple and high-yield synthesis of certain compounds for radiopharmaceutical preparations suggests applications in medical imaging and diagnostic fields (Bobeldijk et al., 1990).

• Crystalline Forms and Characterization : A study focused on the preparation and characterization of crystalline forms of a similar compound, indicating its relevance in the field of material science and pharmaceutical formulation (Yanagi et al., 2000).

• Histone Deacetylase Inhibition : The design and biological evaluation of a compound structurally related to the one showed its potential as a histone deacetylase inhibitor, indicating applications in cancer treatment (Zhou et al., 2008).

• Tritium Labeling for Research : A study on the synthesis and characterization of tritium-labeled compounds similar to the chemical highlights its use in biochemical and pharmacological research (Hong et al., 2015).

• Anticonvulsant Enaminones : Research into the crystal structures and hydrogen bonding of anticonvulsant enaminones, including compounds structurally related to the one , shows its potential application in the development of new anticonvulsant drugs (Kubicki et al., 2000).